3-(3-Chlorophenyl)-1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one

• IUPAC Name: 3-(3-chlorophenyl)-1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one
• InChI: InChI=1S/C17H22ClNO3/c18-15-4-1-3-14(13-15)5-6-16(20)19-9-7-17(8-10-19)21-11-2-12-22-17/h1,3-4,13H,2,5-12H2
• InChI Key: YNEMGIPQBKHVTJ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2(CCN(CC2)C(=O)CCC3=CC(=CC=C3)Cl)OC1
• Molecular Formula: C17H22ClNO3
• Molecular Weight: 323.8 g/mol

Description

3-(3-Chlorophenyl)-1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one is a synthetic compound that has gained attention in the scientific community due to its potential pharmacological activities. The compound is also known as CP47,497 and is a synthetic cannabinoid that acts on the endocannabinoid system.

Scientific Research Applications

Structural Analysis

• The stereoscopic structures of related compounds, including variants of 1,5-dioxa-9-azaspiro[5.5]undecanes, have been analyzed using high-resolution NMR and crystal X-ray diffraction. These techniques are crucial for accurate structural elucidation, especially for differentiating hydrogens and carbons under the shielding effect of aromatic rings (Sun, Yu, Li, & Yang, 2010).

Synthesis and Applications in Peptide Synthesis

• 3-azaspiro[5.5]undecane derivatives have been used to create new reagents like ASUD-diphenyl phosphate. This compound has shown utility in synthesizing N-protected amino acid-ASUD esters, which are active esters useful in peptide synthesis (Rao et al., 2016).

Prins Cascade Cyclization

• Novel synthetic processes involving 1,9-dioxa-4-azaspiro[5.5]undecane derivatives have been developed, including Prins cascade cyclization. This process is significant for synthesizing spiromorpholinotetrahydropyran derivatives (Reddy, Medaboina, Sridhar, & Singarapu, 2014).

Chiral Synthesis

• Chiral syntheses of compounds involving the 1,5-dioxa-9-azaspiro[5.5]undecane framework have been explored, such as the synthesis of (R)-spirobi-1,4-dioxan from D-fructose, showcasing the relevance of these structures in stereochemically complex syntheses (Chan, Hough, & Richardson, 1982).

Conversion into Oxime Derivatives

• Research has been conducted on converting ketones of heterocyclic spiro compounds with barbituric acid moieties into oxime derivatives. These transformations demonstrate the chemical versatility of spiro compounds (Rahman et al., 2013).

Anticonvulsant Properties

• Some 3-azaspiro[5.5]undecane derivatives have been evaluated for their anticonvulsant properties, contributing to the development of new therapeutic agents (Kamiński, Wiklik, & Obniska, 2014).

Antibacterial Agents

• Spirocyclic derivatives of ciprofloxacin involving 1-oxa-9-azaspiro[5.5]undecane structures have been explored as antibacterial agents. This highlights the potential of these compounds in antibiotic development (Lukin et al., 2022).